1-Butylamine

• CAS No.: 109-73-9
• Product Name: 1-Butylamine
• Molecular Formula: C4H11N; CH3(CH2)3NH2; C4H11N
• Molecular Weight: 73.14 g/mol
• IUPAC Name: butan-1-amine
• Standard InChI: InChI=1S/C4H11N/c1-2-3-4-5/h2-5H2,1H3
• Standard InChIKey: HQABUPZFAYXKJW-UHFFFAOYSA-N
• SMILES: CCCCN
• Canonical SMILES: CCCCN
• Boiling Point: 172.4 °F at 760 mm Hg (NTP, 1992); 77 °C; 78.0 °C; 78 °C; 172°F
• Colorform: CLEAR, COLORLESS LIQUID
• Density: 0.741 at 68 °F (USCG, 1999); 0.7327 at 25 °C/4 °C; Relative density (water = 1): 0.74; 0.732-0.740; 0.74
• Flash Point: 10 °F (NTP, 1992); 30 °F (-1 °C) (Open Cup); -12 °C (10 °F) closed cup.; -12 °C c.c.; 10°F
• Melting Point: -58 °F (NTP, 1992); -49.1 °C; -50.0 °C; -50 °C; -50°C; -58°F
• Physical Description: N-butylamine appears as a clear colorless liquid with an ammonia-like odor. Flash point 10°F. Less dense (6.2 lb / gal) than water. Vapors heavier than air. Produces toxic oxides of nitrogen during combustion.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR. TURNS YELLOW ON STANDING.; Colourless liquid, tends to yellow on standing; Ammoniacal aroma; Colorless liquid with a fishy, ammonia-like odor.
• Description: N-butylamine appears as a clear colorless liquid with an ammonia-like odor. Flash point 10°F. Less dense (6.2 lb / gal) than water. Vapors heavier than air. Produces toxic oxides of nitrogen during combustion.; 1-Butylamine, also known as 1-aminobutane or N-C4H9NH2, belongs to the class of organic compounds known as monoalkylamines. These are organic compounds containing an primary aliphatic amine group. 1-Butylamine exists as a liquid, soluble (in water), and a very strong basic compound (based on its pKa). 1-Butylamine has been primarily detected in feces. Within the cell, 1-butylamine is primarily located in the cytoplasm. 1-Butylamine is an ammonia and fishy tasting compound that can be found in a number of food items such as garden tomato, alcoholic beverages, milk and milk products, and soy bean. This makes 1-butylamine a potential biomarker for the consumption of these food products.; Butylamine is a colourless liquid which acquires a yellow colour upon storage in air. It is one of the four isomeric amines of butane. It is known to have the fishy, ammonia-like odor common to amines.
• Related CAS: 3858-78-4 (hydrochloride)
• Shelf Life: /n-Butylamine/ is stable in closed containers at room temperature under normal storage and handling conditions.
• Solubility: Soluble (>=10 mg/ml) (NTP, 1992); 1000000 mg/L (at 20 °C); 13.67 M; 1000 mg/mL at 20 °C; Miscible with alcohol, ether; In water, 1X10+6 mg/L (miscible) at 25 °C; Solubility in water: miscible; Soluble in water; Soluble (in ethanol); Miscible
• Synonyms: 1-butylamine; n-butylamine; n-butylamine hydrobromide; n-butylamine hydrochloride; n-butylamine hydrochloride, 14C-labeled cpd
• Vapor Density: 2.52 (NTP, 1992) (Relative to Air); 2.5 (AIR = 1); Relative vapor density (air = 1): 2.5; 2.52
• Vapor Pressure: 72 mm Hg at 68 °F (NTP, 1992); 92.90 mmHg; 92.9 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 10.9; 72 mmHg; 82 mmHg
• PubChem Compound: 8007
• Last Modified: Nov 11 2021